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Introduction
Indatraline is a non-selective monoamine reuptake inhibitor that blocks the dopamine

transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)[1][2]. Its

pharmacological profile, characterized by a slower onset and longer duration of action

compared to cocaine, has made it a subject of preclinical investigation as a potential

substitution therapy for cocaine dependence[3][4]. These application notes provide a summary

of key data and detailed protocols for preclinical studies investigating indatraline's efficacy.

Data Presentation
Binding Affinities and Preclinical Efficacy
The following tables summarize the in vitro binding affinities of indatraline for monoamine

transporters and its observed effects in preclinical models of cocaine self-administration and

discrimination.

Table 1: Indatraline Binding Affinities for Monoamine Transporters
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Transporter Ki (nM) Reference

Serotonin Transporter (SERT) 0.42 [1][5]

Dopamine Transporter (DAT) 1.7 [1][5]

Norepinephrine Transporter

(NET)
5.8 [1][5]

Table 2: Effects of Indatraline in Preclinical Models of Cocaine Dependence
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Model Species
Indatraline
Dosing

Key
Findings

Undesirable
Side Effects

Reference

Cocaine Self-

Administratio

n

Rhesus

Monkeys

0.1-0.56

mg/kg/day (7

days)

Dose-

dependent

and

sustained

decreases in

cocaine self-

administratio

n. The

highest dose

nearly

eliminated

cocaine-

maintained

responding.

Decreased

food-

maintained

responding,

behavioral

stereotypies,

weight loss,

mild anemia.

[3]

Cocaine

Discriminatio

n

Rhesus

Monkeys
0.1-1.0 mg/kg

Dose- and

time-

dependent

substitution

for cocaine.

Effects of 1.0

mg/kg

peaked at 30

minutes and

lasted up to

24 hours.

Not specified

in this

context.

[3]

Cocaine Self-

Administratio

n

Rats

0.03-1.00

mg/kg

(pretreatment

)

Failed to alter

the cocaine

dose-effect

curve.

Not specified

in this

context.

[6]

Cocaine

Seeking

(Reinstateme

nt)

Rats Pretreatment Reinstated

extinguished

cocaine-

taking

Not specified

in this

context.

[6]
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behavior, but

was less

efficacious

than GBR

12909 or WIN

35,428.

Experimental Protocols
Protocol 1: Cocaine Self-Administration in Rhesus
Monkeys (Fixed-Ratio Schedule)
This protocol is designed to assess the effect of indatraline on the reinforcing properties of

cocaine.

1. Subjects:

Adult rhesus monkeys (Macaca mulatta) with surgically implanted intravenous catheters.

Monkeys should be individually housed with controlled lighting (e.g., 12-hour light/dark cycle)

and have access to water. Food is typically provided daily.

2. Apparatus:

Operant conditioning chambers equipped with two response levers, stimulus lights, and a

drug infusion pump connected to the intravenous catheter.

3. Procedure:

Training:

Monkeys are first trained to press a lever for food reinforcement (e.g., banana-flavored

pellets) on a fixed-ratio (FR) schedule (e.g., FR 30, where 30 lever presses result in one

food pellet)[7].

Once responding for food is stable, monkeys are trained to self-administer cocaine. Each

completion of the FR schedule on the designated "drug" lever results in an intravenous
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infusion of cocaine (e.g., 0.032 mg/kg/injection)[3]. A stimulus light is often paired with the

infusion.

A timeout period (e.g., 60 seconds) follows each infusion, during which lever presses are

recorded but have no scheduled consequences[8].

Indatraline Treatment:

Once a stable baseline of cocaine self-administration is established, pretreatment with

indatraline (or vehicle) can be initiated.

Indatraline can be administered via various routes (e.g., intramuscularly) at different time

points before the self-administration session to assess its acute and long-lasting effects[3].

For chronic studies, indatraline can be administered daily for a set period (e.g., 7 days)

[3].

Data Analysis:

The primary dependent variable is the number of cocaine infusions per session.

Response rates on the active and inactive levers are also recorded.

Data are typically analyzed using analysis of variance (ANOVA) to compare the effects of

different doses of indatraline to baseline and vehicle controls.

Protocol 2: Drug Discrimination in Rats (Two-Lever
Task)
This protocol assesses whether the subjective effects of indatraline are similar to those of

cocaine.

1. Subjects:

Adult male rats (e.g., Sprague-Dawley) are commonly used[9].

Rats are typically food-restricted to maintain 85-90% of their free-feeding body weight to

ensure motivation for the food reward.
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2. Apparatus:

Standard two-lever operant conditioning chambers equipped with a food pellet dispenser.

3. Procedure:

Training:

Rats are trained to press one of two levers for a food reward (e.g., sucrose pellets)[10].

Discrimination training begins with the administration of either cocaine (e.g., 10 mg/kg,

intraperitoneally) or saline before each session[9][11].

Following cocaine administration, responses on one lever (the "drug lever") are reinforced,

while responses on the other lever are not. Following saline administration, responses on

the other lever (the "saline lever") are reinforced[12][13].

Training continues until rats reliably press the correct lever based on the injection they

received (e.g., >80% accuracy for several consecutive days).

Substitution Testing:

Once the discrimination is established, test sessions are conducted where various doses

of indatraline are administered instead of cocaine or saline.

During test sessions, responses on either lever can be recorded, but reinforcement is

typically withheld to avoid influencing the choice.

Data Analysis:

The percentage of responses on the cocaine-appropriate lever is the primary measure.

Full substitution is generally considered to be >80% of responses on the drug-associated

lever[10].

Response rates are also analyzed to assess for any motor-impairing effects of the test

drug.
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Caption: Indatraline's mechanism of action as a monoamine reuptake inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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